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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Methoxycarbonyl)-L-tert-leucine is a non-proteinogenic amino acid derivative that serves

as a crucial chiral building block in the synthesis of various pharmaceutical compounds. Its

bulky tert-butyl group provides significant steric hindrance, which is strategically utilized in

asymmetric synthesis to control stereochemistry. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and applications, particularly in

the development of antiviral therapeutics.

Chemical Structure and Formula
N-(Methoxycarbonyl)-L-tert-leucine, also known by its IUPAC name (2S)-2-

(methoxycarbonylamino)-3,3-dimethylbutanoic acid, is characterized by a tert-butyl group

attached to the alpha-carbon of a glycine backbone, with a methoxycarbonyl protecting group

on the amine.

Chemical Formula: C₈H₁₅NO₄[1][2][3]
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Molecular Weight: 189.21 g/mol [1][2]

CAS Number: 162537-11-3[1][2][3]

Synonyms: Moc-L-tert-leucine, (S)-2-(Methoxycarbonylamino)-3,3-dimethylbutanoic acid[1]

[3]

Figure 1. Chemical Structure of N-(Methoxycarbonyl)-L-tert-leucine.

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-(Methoxycarbonyl)-
L-tert-leucine.
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Property Value Reference

Appearance White to off-white solid/powder [1][3]

Melting Point 108-109 °C [3]

Boiling Point (Predicted) 320.9 ± 25.0 °C at 760 mmHg [1][3]

Density (Predicted) 1.126 ± 0.06 g/cm³ [1][3]

Solubility
Soluble in ethyl acetate and

methanol.
[1][3]

Water Solubility 26.4 g/L at 20°C [1]

pKa (Predicted) 4.46 ± 0.10 [1]

LogP 0.832 at 21°C [1]

Applications in Drug Development
N-(Methoxycarbonyl)-L-tert-leucine is a vital intermediate in the synthesis of several

antiretroviral drugs, most notably the HIV protease inhibitor Atazanavir.[1] The steric bulk of the

tert-leucine moiety is a key feature for fitting into the active site of the HIV protease enzyme. It

is also used in the synthesis of BMS-232632, another HIV protease inhibitor.[1] Its role is

critical in the coupling reaction with other key intermediates to form the core structure of these

therapeutic agents.[1]

Experimental Protocol: Synthesis of N-
(Methoxycarbonyl)-L-tert-leucine
The following protocol details the synthesis of N-(Methoxycarbonyl)-L-tert-leucine from L-

tert-leucine.

Materials:

L-tert-leucine ((S)-2-amino-3,3-dimethylbutanoic acid)

Dioxane
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2N Sodium hydroxide solution

Methyl chloroformate

Dichloromethane (DCM)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Procedure:

Dissolution: Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N

sodium hydroxide solution (62 ml) in a reaction vessel. The pH should be adjusted to 8-9.

Cooling: Cool the solution to 0 °C in an ice bath.

Acylation: Add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the stirred solution.

Reaction: Warm the reaction mixture to 60 °C and continue stirring for 18 hours.

Extraction: After the reaction is complete, cool the mixture to room temperature. Extract the

aqueous layer with dichloromethane (DCM).

Drying: Dry the separated organic layer over anhydrous sodium sulfate.

Concentration: Remove the solvent under reduced pressure.

Purification: The resulting crude product is stirred and distilled in hexane to yield N-
(methoxycarbonyl)-L-tert-leucine as a white solid.

Expected Yield: Quantitative (approximately 8.5 g).[1]

Synthesis Workflow Diagram
The following diagram illustrates the workflow for the synthesis of N-(Methoxycarbonyl)-L-
tert-leucine.
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Caption: Synthesis workflow for N-(Methoxycarbonyl)-L-tert-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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